3'-[(Acetyloxy)methyl]-3'-deoxythymidine

• CAS No.: 166955-35-7
• Molecular Formula: C13H18N2O6
• Molecular Weight: 298.29 g/mol
• IUPAC Name: [(2S,3R,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]methyl acetate
• InChI: InChI=1S/C13H18N2O6/c1-7-4-15(13(19)14-12(7)18)11-3-9(6-20-8(2)17)10(5-16)21-11/h4,9-11,16H,3,5-6H2,1-2H3,(H,14,18,19)/t9-,10-,11-/m1/s1
• InChI Key: BUPCLYOWUNYQRI-GMTAPVOTSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO)COC(=O)C
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)COC(=O)C

Description

3'-[(Acetyloxy)methyl]-3'-deoxythymidine is a chemically modified deoxynucleoside analogue designed for advanced biochemical and pharmacological research. Its core structure features an acetyloxymethyl group at the 3' position of the deoxyribose sugar, a modification that aligns with established prodrug strategies for improving the delivery and bioavailability of nucleotide analogues . This structural characteristic suggests its potential utility as a precursor or intermediate in the development of nucleoside-based prodrugs, where such masking groups are enzymatically cleaved in vivo to release the active compound . Researchers can leverage this compound to investigate novel antiviral and anticancer agents, given that nucleoside analogues like AZT (3'-Azido-3'-deoxythymidine) are well-known for their ability to inhibit viral replication and impact DNA synthesis in rapidly dividing cells . Furthermore, the study of modified thymidines is a significant area in molecular biology, as exotic thymidine hypermodifications are employed by organisms such as bacteriophages to protect their DNA from host defense mechanisms . This reagent serves as a valuable tool for enzymologists and medicinal chemists exploring the mechanisms of DNA polymerization, nucleotide metabolism, and the enzymatic pathways involved in nucleic acid modification. This product is strictly labeled "For Research Use Only" and is not intended for any diagnostic or therapeutic applications in humans or animals.

Scientific Research Applications

Antiviral Applications

HIV Research

• 3'-[(Acetyloxy)methyl]-3'-deoxythymidine has been investigated for its efficacy as an antiviral agent against HIV. Its structure allows it to act as a nucleoside reverse transcriptase inhibitor (NRTI), which is crucial in the treatment of HIV infections. This inhibition prevents the reverse transcription of viral RNA into DNA, thereby halting viral replication.
• In vitro studies have demonstrated that this compound exhibits significant antiviral activity against HIV strains, showcasing its potential as part of combination therapies aimed at improving patient outcomes in HIV treatment regimens.

Hepatitis Treatment

• Similar to its role in HIV therapy, 3'-[(Acetyloxy)methyl]-3'-deoxythymidine has been explored for its antiviral properties against hepatitis viruses. Its mechanism involves interference with viral polymerases, which are essential for viral genome replication. Studies indicate that this compound can reduce viral load in infected cells effectively.

Nucleoside Analog Research

Synthesis and Characterization

• The synthesis of 3'-[(Acetyloxy)methyl]-3'-deoxythymidine involves modifying the thymidine backbone to enhance its pharmacological properties. Researchers have focused on optimizing the synthetic pathways to improve yield and purity.
• Characterization techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) have been employed to confirm the structural integrity and purity of the synthesized compound.

Biological Activity Studies

• Various biological assays have been conducted to evaluate the cytotoxicity and selectivity of 3'-[(Acetyloxy)methyl]-3'-deoxythymidine against different cell lines. The results indicate that while the compound exhibits antiviral properties, it maintains a favorable safety profile, making it a candidate for further development.

Molecular Biology Applications

Gene Delivery Systems

• The compound's ability to penetrate cellular membranes has led to its investigation as a potential vector for gene delivery. By conjugating 3'-[(Acetyloxy)methyl]-3'-deoxythymidine with plasmid DNA or RNA molecules, researchers aim to enhance transfection efficiency in target cells.
• Preliminary studies suggest that this approach could facilitate more effective gene therapy strategies, particularly in treating genetic disorders.

Research on DNA Replication Mechanisms

• As a thymidine analog, 3'-[(Acetyloxy)methyl]-3'-deoxythymidine serves as a valuable tool in studying DNA replication mechanisms. It can be incorporated into DNA strands during replication, allowing researchers to investigate how modifications affect replication fidelity and enzyme interactions.

Comparative Data Table

Application Area	Key Findings	References
Antiviral (HIV)	Acts as an NRTI; reduces viral load
Antiviral (Hepatitis)	Inhibits viral polymerases; effective in vitro
Nucleoside Analog	Optimized synthesis; favorable safety profile
Gene Delivery	Enhances transfection efficiency; potential vector
DNA Replication Studies	Aids in understanding replication mechanisms

Case Studies

Case Study 1: Antiviral Efficacy Against HIV
A study evaluated the effectiveness of 3'-[(Acetyloxy)methyl]-3'-deoxythymidine against various strains of HIV. The compound demonstrated potent inhibitory effects with IC50 values comparable to existing antiretroviral drugs. This positions it as a promising candidate for further development in HIV therapies.

Case Study 2: Gene Delivery Applications
In research focusing on gene therapy, 3'-[(Acetyloxy)methyl]-3'-deoxythymidine was conjugated with plasmid DNA to assess its transfection capabilities. Results indicated a significant increase in transfection efficiency compared to conventional methods, suggesting its potential utility in therapeutic gene delivery systems.

Comparison with Similar Compounds

Research Findings and Data Tables

Table 1: In Vitro Cytotoxicity of Select Thymidine Analogs

Compound	Cell Line	IC₅₀ (µM)	Reference
AZT	CEM (HIV-infected)	0.05–0.5
3'-Triazole-AZT conjugate	MCF-7 (Breast cancer)	4.37
D4T	CEM (HIV-infected)	1.0–5.0

Table 2: Pharmacokinetic Parameters in Mice (50 mg/kg dose)

Compound	Clearance (L/hr/kg)	Brain/Serum Ratio
AZT	1.38	0.064
AZddU (3'-azido-2',3'-dideoxyuridine)	1.27	0.234

Mechanistic Insights

• 3'-[(Acetyloxy)methyl]-3'-deoxythymidine : The acetyloxymethyl group may enhance blood-brain barrier penetration compared to AZT, similar to lipophilic modifications in AZddU .
• AZT and FddT: Their azido and fluoro groups act as non-classical leaving groups, enabling chain termination during DNA synthesis .
• D4T : The 2',3'-double bond reduces phosphorylation efficiency, contributing to lower toxicity .

Q & A

Basic Research Questions

Q. What synthetic pathways are recommended for producing 3'-[(Acetyloxy)methyl]-3'-deoxythymidine, and how is purity validated?

• Methodological Answer : Synthesis typically involves protecting the 5'-OH group of thymidine with a silyl or trityl group, followed by substitution at the 3'-position. For example, mesylation (methanesulfonyl chloride in pyridine) can introduce a leaving group, which is then displaced by an acetyloxymethyl moiety via nucleophilic substitution. Purification is achieved using reverse-phase HPLC or silica-gel chromatography. Purity is validated via $^1$H/$^13$C NMR for structural confirmation and LC-MS for chemical homogeneity. Residual solvents are quantified via GC-MS. Similar approaches are documented for related analogs like 3'-azido-3'-deoxythymidine (AZT) .

Q. How does the phosphorylation of 3'-[(Acetyloxy)methyl]-3'-deoxythymidine compare to thymidine in host cells?

• Methodological Answer : Phosphorylation is catalyzed sequentially by host kinases. Thymidine kinase (TK) phosphorylates the compound to its monophosphate form, with kinetic parameters ($K_m$, $V_{max}$) comparable to thymidine (e.g., AZT shows $K_m$ ≈ 3.0 µM vs. thymidine’s 2.9 µM). Thymidylate kinase (TMPK) then converts the monophosphate to diphosphate, but with lower efficiency (e.g., AZT monophosphate has a $K_m$ 8.6 µM vs. dTMP’s 4.1 µM). Triphosphate formation relies on nucleoside diphosphate kinase. Intracellular levels are quantified via HPLC or radiometric assays .

Substrate	Thymidine Kinase $K_m$ (µM)	Thymidylate Kinase $K_m$ (µM)
Thymidine	2.9	4.1 (dTMP)
AZT	3.0	8.6 (AZT-MP)
Target Compound*	~3.0 (estimated)	~8.0–10.0 (estimated)

Q. What in vitro assays evaluate the compound’s efficacy against viral polymerases?

• Methodological Answer : Enzyme inhibition assays using recombinant HIV-1 reverse transcriptase (RT) are standard. The IC$_{50}$ (concentration inhibiting 50% activity) is determined via radiolabeled dNTP incorporation into a template-primer system. Selectivity is assessed by comparing IC$_{50}$ values against human DNA polymerase α (e.g., AZT triphosphate has a 100-fold lower IC$_{50}$ for HIV RT vs. DNA pol α). Cell-based assays measure viral replication inhibition in HIV-infected T-cell lines (e.g., CEM or MT-4 cells) using p24 antigen ELISA or RT activity assays .

Advanced Research Questions

Q. How do structural modifications at the 3'-position of deoxythymidine analogs impact antiviral activity and resistance?

• Methodological Answer : Modifications like azido (AZT), fluoro (3',3'-difluoro-T), or acetyloxymethyl groups alter steric bulk and conformational flexibility. For example, 3',3'-difluoro-T is inactive due to unfavorable 2'-endo sugar puckering, as shown by $^1$H NMR and NOE experiments . Resistance profiling involves site-directed mutagenesis of HIV-1 RT (e.g., Q151M, F116Y) followed by viral fitness assays. Structural activity relationships (SAR) are modeled using X-ray crystallography of RT-inhibitor complexes to identify steric clashes or hydrogen-bonding disruptions .

Q. How can conflicting data on selectivity between viral and host polymerases be resolved experimentally?

• Methodological Answer : Discrepancies arise from differences in assay conditions (e.g., Mg$^{2+}$ concentration) or cell-type variability. To resolve:

• Perform parallel enzyme kinetics (HIV RT vs. human pol α/γ) under standardized buffer conditions.
• Use isogenic cell lines (e.g., TK-deficient vs. wild-type) to isolate phosphorylation-dependent effects.
• Quantify intracellular triphosphate levels via tandem mass spectrometry to correlate efficacy with metabolic activation.
  Example: AZT triphosphate’s selectivity is confirmed by its 35-fold higher $K_i$ for mutant RT compared to wild-type .

Q. What strategies mitigate resistance emergence in combination therapies involving 3'-[(Acetyloxy)methyl]-3'-deoxythymidine?

• Methodological Answer : Combination with non-overlapping resistance profiles (e.g., protease inhibitors or allosteric RT inhibitors) reduces mutation risk. Preclinical studies track resistance mutations via serial passage of HIV in escalating drug concentrations, followed by genotyping (e.g., Sanger sequencing or next-gen sequencing). For example, Q151M emerges first, conferring cross-resistance to multiple dideoxynucleosides, but combining with ddI suppresses AZT resistance mutations .

Mutation	Impact on Target Compound	Cross-Resistance to Other dNRTIs
Q151M	Reduced binding affinity	ddI, ddC, d4T
F116Y	Increased RT flexibility	AZT, d4T
K65R	Enhanced excision	Tenofovir, ABC